Cas no 1226760-35-5 (3-Acetyl-7-methoxyquinolin-4(1H)-one)

• Product Name: 3-Acetyl-7-methoxyquinolin-4(1H)-one
• CAS No: 1226760-35-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5714518
• PubChem ID: 21451395
• Update Time: 2025-05-18

3-Acetyl-7-methoxyquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-7-methoxyquinolin-4(1H)-one
• 1226760-35-5
• 3-acetyl-7-methoxy-1H-quinolin-4-one
• SCHEMBL13140445
• SB70173
• 4(1H)-Quinolinone, 3-acetyl-7-methoxy-
• 3-Acetyl-7-methoxyquinolin-4(1H)-one

• Inchi： 1S/C12H11NO3/c1-7(14)10-6-13-11-5-8(16-2)3-4-9(11)12(10)15/h3-6H,1-2H3,(H,13,15)
• InChI Key： PIGHUWSQFSIYAT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C(C(C)=O)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 394.6±42.0 °C(Predicted)
• pka: 0.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Acetyl-7-methoxyquinolin-4(1H)-one

Introduction to 3-Acetyl-7-methoxyquinolin-4(1H)-one (CAS No: 1226760-35-5)

3-Acetyl-7-methoxyquinolin-4(1H)-one, identified by the CAS number 1226760-35-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 3-Acetyl-7-methoxyquinolin-4(1H)-one, particularly the presence of an acetyl group at the 3-position and a methoxy group at the 7-position, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold has a rich history in medicinal chemistry, with several well-known drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, tuberculosis, and other infectious diseases. The introduction of functional groups such as acetyl and methoxy enhances the pharmacological profile of quinoline derivatives, making them more versatile in drug design. 3-Acetyl-7-methoxyquinolin-4(1H)-one represents a promising candidate for further exploration in this context.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Quinoline derivatives, including 3-Acetyl-7-methoxyquinolin-4(1H)-one, have been investigated for their potential applications in oncology, inflammation, and neurodegenerative diseases. The acetyl and methoxy substituents in this compound are particularly noteworthy, as they can modulate the compound's solubility, bioavailability, and interaction with biological targets.

One of the most compelling aspects of 3-Acetyl-7-methoxyquinolin-4(1H)-one is its ability to interact with various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on enzymes and receptors involved in cancer progression. For instance, research has indicated that quinoline derivatives can interfere with tyrosine kinase activity, which is crucial for cell proliferation and survival. Additionally, the methoxy group may enhance binding affinity to specific protein targets, leading to more potent pharmacological effects.

The synthesis of 3-Acetyl-7-methoxyquinolin-4(1H)-one involves multi-step organic reactions that require precise control over reaction conditions. The acetylation at the 3-position and methylation at the 7-position are critical steps that determine the final structure and properties of the compound. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of 3-Acetyl-7-methoxyquinolin-4(1H)-one in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated its potential to inhibit the growth of various cancer cell lines by inducing apoptosis or arresting cell cycle progression. Furthermore, animal models have shown that this compound can reduce tumor burden without significant toxicity. These findings underscore the therapeutic potential of 3-Acetyl-7-methoxyquinolin-4(1H)-one as a lead compound for drug development.

The pharmacokinetic properties of 3-Acetyl-7-methoxyquinolin-4(1H)-one are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Preliminary studies suggest that it exhibits moderate solubility in water and lipids, which could influence its bioavailability. Additionally, metabolic pathways involving cytochrome P450 enzymes may play a role in its degradation within the body.

Future research on 3-Acetyl-7-methoxyquinolin-4(1H)-one will likely focus on refining its chemical structure to enhance its pharmacological properties. Strategies such as structure-based drug design and computational modeling can be employed to identify analogs with improved efficacy and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The broader significance of quinoline derivatives like 3-Acetyl-7-methoxyquinolin-4(1H)-one lies in their contribution to addressing unmet medical needs. As resistance to existing drugs emerges, there is a continuous demand for novel therapeutic agents with distinct mechanisms of action. Quinoline-based compounds offer a rich structural framework that can be tailored to target specific disease pathways effectively.

In conclusion,3-Acetyl-7-methoxyquinolin-4(1H)-one (CAS No: 1226760-35-5) represents a fascinating molecule with substantial potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into new drugs. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacokinetic profile, paving the way for innovative treatments across multiple therapeutic areas.